Cas no 455-60-7 (2-(trifluoroacetamido)hexanoic acid)
455-60-7 structure
Product Name:2-(trifluoroacetamido)hexanoic acid
CAS No:455-60-7
MF:C8H12F3NO3
MW:227.180993080139
MDL:MFCD00137766
CID:929967
PubChem ID:303590
Update Time:2025-09-28
2-(trifluoroacetamido)hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2,2,2-trifluoroacetyl)amino]hexanoic acid
- (2,2,2-trifluoro-acetylamino)-hexanoic acid
- DL-Norleucin-N-trifluoracetat
- NSC192716
- N-Trifluoracetyl-DL-norleucin
- N-trifluoroacetylaminocaproic acid
- N-trifluoroacetyl-DL-norleucine
- trifluoroacetylaminocaproic acid
-
- 2-(trifluoroacetamido)hexanoic acid
- 455-60-7
- EN300-937636
- SCHEMBL1236443
- DTXSID30307554
- NSC-192716
- N-Trifluoroacetyl aminocaproic acid
-
- MDL: MFCD00137766
- Inchi: 1S/C8H12F3NO3/c1-2-3-4-5(6(13)14)12-7(15)8(9,10)11/h5H,2-4H2,1H3,(H,12,15)(H,13,14)
- InChI Key: IJXFNXFOHXPLNJ-UHFFFAOYSA-N
- SMILES: FC(C(NC(C(=O)O)CCCC)=O)(F)F
Computed Properties
- Exact Mass: 227.07696
- Monoisotopic Mass: 227.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.276
- Boiling Point: 322.9°C at 760 mmHg
- Flash Point: 149.1°C
- Refractive Index: 1.416
- PSA: 66.4
2-(trifluoroacetamido)hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-937636-0.05g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 95.0% | 0.05g |
$455.0 | 2025-02-21 | |
| Enamine | EN300-937636-0.1g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 95.0% | 0.1g |
$476.0 | 2025-02-21 | |
| Enamine | EN300-937636-0.25g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 95.0% | 0.25g |
$498.0 | 2025-02-21 | |
| Enamine | EN300-937636-0.5g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 95.0% | 0.5g |
$520.0 | 2025-02-21 | |
| Enamine | EN300-937636-1.0g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 95.0% | 1.0g |
$541.0 | 2025-02-21 | |
| Enamine | EN300-937636-2.5g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 95.0% | 2.5g |
$1063.0 | 2025-02-21 | |
| Enamine | EN300-937636-5.0g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 95.0% | 5.0g |
$1572.0 | 2025-02-21 | |
| Enamine | EN300-937636-10.0g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 95.0% | 10.0g |
$2331.0 | 2025-02-21 | |
| Enamine | EN300-937636-1g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 1g |
$541.0 | 2023-09-01 | ||
| Enamine | EN300-937636-5g |
2-(trifluoroacetamido)hexanoic acid |
455-60-7 | 5g |
$1572.0 | 2023-09-01 |
2-(trifluoroacetamido)hexanoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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